2,5-difluoro-N-(2,4,6-trimethylphenyl)benzamide

• IUPAC Name: 2,5-difluoro-N-(2,4,6-trimethylphenyl)benzamide
• InChI: InChI=1S/C16H15F2NO/c1-9-6-10(2)15(11(3)7-9)19-16(20)13-8-12(17)4-5-14(13)18/h4-8H,1-3H3,(H,19,20)
• InChI Key: UBQRJKRMEFVAQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=C(C=CC(=C2)F)F)C
• Molecular Formula: C16H15F2NO
• Molecular Weight: 275.29 g/mol

Description

2,5-difluoro-N-(2,4,6-trimethylphenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly referred to as DFB and has been extensively studied for its unique properties and potential benefits.

Mechanism of Action

DFB exerts its pharmacological effects by inhibiting the activity of enzymes. It binds to the active site of the enzyme and prevents it from carrying out its normal function. This leads to a decrease in the activity of the enzyme and ultimately results in the desired pharmacological effect.
Biochemical and Physiological Effects:
DFB has been found to exhibit potent inhibitory activity against acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. This makes it a potential candidate for the development of new drugs for the treatment of various diseases, including Alzheimer's disease, glaucoma, and epilepsy.

Advantages and Limitations for Lab Experiments

DFB has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has been found to exhibit potent inhibitory activity against a wide range of enzymes. However, there are also some limitations associated with its use. For example, it has been found to exhibit poor solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on DFB. One potential area of research is the development of new drugs for the treatment of Alzheimer's disease, glaucoma, and epilepsy. Another potential area of research is the development of new methods for the synthesis of DFB that can improve its solubility and other properties. Additionally, further studies are needed to fully understand the pharmacological effects of DFB and its potential applications in various fields of scientific research.

Synthesis Methods

DFB can be synthesized through a simple and efficient method. The synthesis of DFB involves the reaction between 2,5-difluoroaniline and 2,4,6-trimethylbenzoyl chloride in the presence of a base. The reaction takes place at room temperature and the resulting product is purified through recrystallization.

Scientific Research Applications

DFB has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent inhibitory activity against a wide range of enzymes, including acetylcholinesterase, butyrylcholinesterase, and carbonic anhydrase. This makes it a potential candidate for the development of new drugs for the treatment of various diseases.